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Compound of Interest

Compound Name:
2-((tert-

Butyldiphenylsilyl)oxy)acetic acid

Cat. No.: B1313688 Get Quote

Essential Safety and Handling Guide for 2-((tert-
Butyldiphenylsilyl)oxy)acetic acid
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2-((tert-Butyldiphenylsilyl)oxy)acetic acid (CAS Number: 76271-74-4). The following

procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Assessment
While a specific Safety Data Sheet (SDS) for 2-((tert-Butyldiphenylsilyl)oxy)acetic acid is

not readily available, a hazard assessment based on its structural components—a carboxylic

acid and a tert-butyldiphenylsilyl ether—and data from analogous compounds like tert-

butyldiphenylsilyl chloride, indicates a potential for the following hazards:

Corrosive: May cause severe skin burns and eye damage.[1][2][3]

Irritant: May cause respiratory tract irritation.[2][3]

Harmful: May be harmful if swallowed or in contact with skin.[3]
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Dust from corrosive solids can be particularly hazardous as it can react with moisture on the

skin or in the respiratory tract.[4][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-((tert-Butyldiphenylsilyl)oxy)acetic acid.

All PPE should be inspected prior to use and removed before leaving the laboratory area.
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PPE Category Item Specification

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield must be

worn over the goggles,

especially when handling

larger quantities or when there

is a risk of splashing.[4][6][7][8]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[8] Check

manufacturer's compatibility

charts for specific

breakthrough times. Double

gloving may be appropriate for

extended handling.

Body Protection Laboratory Coat and Apron

A flame-resistant lab coat

should be worn and fully

buttoned.[6] For tasks with a

higher risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat.[4][7]

Foot Protection Closed-Toe Shoes
Substantial, closed-toe and

heel shoes are required.[6]

Respiratory Protection Respirator

If there is a potential for

generating dust or aerosols,

work must be conducted in a

certified chemical fume hood.

[4][5] If a fume hood is not

available or insufficient, a

respirator with an appropriate

filter for organic vapors and

acid gases should be used.[8]

[9]
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[4][5]

Verify that a safety shower and eyewash station are accessible and have been recently

tested.[4][7]

Prepare a designated work area and cover surfaces with absorbent, disposable bench

paper.

Assemble all necessary equipment and reagents before handling the compound.

2. Weighing and Aliquoting:

Perform all manipulations of the solid compound within a chemical fume hood to minimize

inhalation of dust.[5]

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Close the primary container immediately after removing the desired amount.

3. Use in Experimental Setups:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the reaction is exothermic, use an ice bath for cooling.

Keep all containers sealed when not in use.

4. Spill Management:

In case of a small spill, use a spill kit with an appropriate absorbent material for corrosive

solids or acids.

Do not use water to clean up spills of the solid material, as this could exacerbate the hazard.

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan
All waste generated from handling 2-((tert-Butyldiphenylsilyl)oxy)acetic acid must be treated

as hazardous waste.

Waste Type Disposal Container Labeling

Solid Waste
Sealable, compatible

hazardous waste container.

"Hazardous Waste," "Corrosive

Solid," and the full chemical

name.

Liquid Waste (Solutions)
Sealable, compatible

hazardous waste container.

"Hazardous Waste," "Corrosive

Liquid," and all chemical

components with their

approximate concentrations.

Contaminated PPE
Lined, sealable hazardous

waste container.

"Hazardous Waste -

Contaminated PPE."

Disposal Procedure:

Segregate solid, liquid, and contaminated PPE waste into separate, clearly labeled

containers.

Do not mix with other waste streams.

Store waste containers in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's environmental health and safety

department.
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Workflow for Handling 2-((tert-Butyldiphenylsilyl)oxy)acetic acid
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Caption: Workflow for the safe handling and disposal of 2-((tert-Butyldiphenylsilyl)oxy)acetic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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